(1s)-1-[4-(Difluoromethyl)phenyl]ethylamine

• IUPAC Name: (1S)-1-[4-(difluoromethyl)phenyl]ethanamine
• InChI: InChI=1S/C9H11F2N/c1-6(12)7-2-4-8(5-3-7)9(10)11/h2-6,9H,12H2,1H3/t6-/m0/s1
• InChI Key: XUJSGSIZSYFAPN-LURJTMIESA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C(F)F)N
• Isomeric SMILES: C[C@@H](C1=CC=C(C=C1)C(F)F)N
• Molecular Formula: C9H11F2N
• Molecular Weight: 171.19 g/mol

Description

“(1s)-1-[4-(Difluoromethyl)phenyl]ethylamine” is a complex organic compound. It likely contains an ethylamine group, a phenyl group, and a difluoromethyl group.

Synthesis Analysis

The synthesis of similar compounds often involves reactions with electrophiles. For example, a one-pot difluoromethylthiolation of alkyl electrophiles with thiourea and diethyl bromodifluoromethylphosphonate has been described.

Molecular Structure Analysis

The molecular structure of this compound would likely involve a phenyl ring (a six-membered carbon ring typical of aromatic compounds), an ethylamine group (an ethyl group attached to an amine), and a difluoromethyl group (a carbon atom bonded to two fluorine atoms and one hydrogen atom).

Chemical Reactions Analysis

Amines, such as ethylamine, are known to act as nucleophiles, meaning they donate electron pairs and can react with electrophiles. Difluoromethylation is also a significant reaction in functionalizing diverse fluorine-containing heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups.

Scientific Research Applications

Organic Synthesis and Catalysis

• Applications :
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Fluorine-18 Radiolabeling for PET Imaging

• Applications :
  • to incorporate fluorine-18 for non-invasive imaging.

Mechanism of Action

The mechanism of action would depend on the specific context in which this compound is used. Amines can act as bases, accepting protons from other compounds. Difluoromethylation of heterocycles often occurs via a radical process.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to refer to the Safety Data Sheet (SDS) for specific compounds to understand their potential hazards.

Future Directions

The future directions in the study and application of this compound would depend on its properties and potential uses. Difluoromethylation is a growing field due to its applicability in functionalizing diverse fluorine-containing heterocycles.